Cas no 79580-70-4 (Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl -α-D-galactopyranoside)

• Product Name: Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl -α-D-galactopyranoside
• CAS No: 79580-70-4
• MF: C₂₉H₂₅F₃O₁₁S
• MW: 638.562418699265
• CID: 555451
• PubChem ID: 11181237
• Update Time: 2025-08-05

Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl -α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl,2,3,6-tribenzoate 4-(trifluoromethanesulfonate) (9CI)
• Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl -α-D-galactopyranoside
• [(2R,3S,4R,5R,6S)-4,5-dibenzoyloxy-6-methoxy-3-(trifluoromethylsulfonyloxy)oxan-2-yl]methyl benzoate
• Methyl 2,3,6-Tri-O-b
• METHYL 2,3,6-TRI-O-BENZOYL-4-O-TRIFLUOROMETHANESULFONONYL-A-D-GALACTOPYRANOSIDE
• A-D-galactopyranoside
• Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl-
• Methyl 2,3,6-tri-O-benzoyl-4-O-trifluoromethanesulfonyl-a-D-galactopyranoside
• 79580-70-4
• Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl -alpha-D-galactopyranoside
• AKOS030242798
• W-203820
• DTXSID80457831
• Methyl 2,3,6-Tri-O-benzoyl-4-O-trifluoromethanesulfononyl -?-D-galactopyranoside
• Methyl 2,3,6-tri-O-benzoyl-4-O-(trifluoromethanesulfonyl)-alpha-D-galactopyranoside
• SCHEMBL13275667

• Inchi： 1S/C29H25F3O11S/c1-38-28-24(42-27(35)20-15-9-4-10-16-20)23(41-26(34)19-13-7-3-8-14-19)22(43-44(36,37)29(30,31)32)21(40-28)17-39-25(33)18-11-5-2-6-12-18/h2-16,21-24,28H,17H2,1H3/t21-,22+,23+,24-,28+/m1/s1
• InChI Key： WEFZNIIQVROKGK-SUWSLWCISA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O[C@H]1[C@@H](COC(C2C=CC=CC=2)=O)O[C@@H]([C@@H]([C@H]1OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 638.10700
• Monoisotopic Mass: 638.10696727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 44
• Rotatable Bond Count: 13
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Melting Point: 137-139°C
• PSA: 149.11000
• LogP: 4.98150